Cas no 91951-83-6 (1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)-)

1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)- structure
91951-83-6 structure
Product Name:1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)-
CAS No:91951-83-6
MF:C10H18N2O
MW:182.262722492218
CID:800247
PubChem ID:45099850
Update Time:2025-04-19

1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)-
    • 1-(3,9-diazabicyclo[3.3.1]nonan-9-yl)propan-1-one
    • 3,9-Diazabicyclo[3.3.1]nonane,9-(1-oxopropyl)-(9CI)
    • SCHEMBL7045144
    • DTXSID40668163
    • 91951-83-6
    • Inchi: 1S/C10H18N2O/c1-2-10(13)12-8-4-3-5-9(12)7-11-6-8/h8-9,11H,2-7H2,1H3
    • InChI Key: DUHXAFNMJMNMAT-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C2CNCC1CCC2

Computed Properties

  • Exact Mass: 182.142
  • Monoisotopic Mass: 182.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 0.5
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